2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]quinazolin-4-one
• InChI: InChI=1S/C24H21ClN2O2/c1-2-17-7-13-20(14-8-17)29-16-15-27-23(18-9-11-19(25)12-10-18)26-22-6-4-3-5-21(22)24(27)28/h3-14H,2,15-16H2,1H3
• InChI Key: OTYLTDRPSUEYGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCN2C(=NC3=CC=CC=C3C2=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H21ClN2O2
• Molecular Weight: 404.9 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinone derivatives typically involves reactions with chloroformates, leading to N- and S-alkylated derivatives. For example, the reaction of 3-amino-2(1H)-thioxo-4(3H)-quinazolinone with selected chloroformates has been shown to produce a series of N- and S-alkylated 4(3H)-quinazolinone derivatives with various chemical structures, confirmed by elemental analysis, IR, 1H NMR, and mass spectra (Nawrocka, 2009). Additionally, lithiation techniques have been applied to modify the quinazolinone nucleus, offering routes to various substituted derivatives (Smith et al., 1996).

Scientific Research Applications

Chlorotrimethylsilane-Mediated Friedländer Synthesis

• Research conducted by Degtyarenko et al. (2007) discusses a synthesis method involving chlorotrimethylsilane, which is relevant to the synthesis of quinazolinone derivatives, including compounds similar to 2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]-4(3H)-quinazolinone. This method provides a pathway for the creation of ethyl 2-chloromethyl-3-quinoline carboxylates and related compounds (Degtyarenko et al., 2007).

Antioxidant Properties

• A study by Mravljak et al. (2021) explores the synthesis and evaluation of antioxidant properties of 2-substituted quinazolin-4(3H)-ones. This research is significant for understanding the structure–antioxidant activity relationships in quinazolinone compounds, including those with structural similarities to the chemical (Mravljak et al., 2021).

Synthetic Studies

• Research by Eguchi et al. (1989) examined the synthetic approaches to substituted quinazolinones, highlighting methods that could potentially apply to the synthesis and modification of 2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]-4(3H)-quinazolinone (Eguchi et al., 1989).

Lithiation Processes

• A study by Smith et al. (1996) on the lithiation of quinazolinones provides insights into chemical reactions and modifications that could be applicable to compounds like 2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]-4(3H)-quinazolinone (Smith et al., 1996).

Regioselective Synthesis

• Burbulienė et al. (2008) investigated the regioselective synthesis of acylmethyl derivatives of quinazolinones, which could be relevant for the targeted modification of 2-(4-chlorophenyl)-3-[2-(4-ethylphenoxy)ethyl]-4(3H)-quinazolinone (Burbulienė et al., 2008).

Farnesyl Protein Transferase Inhibition

• Venet et al. (2003) described the development of a farnesyl protein transferase inhibitor, which is structurally related to quinazolinones. This research could provide a perspective on potential therapeutic applications of similar compounds (Venet et al., 2003).